Cas no 10368-25-9 (1,4-Benzenediamine,N1,N4-bis(phenylmethyl)-)

• Product Name: 1,4-Benzenediamine,N1,N4-bis(phenylmethyl)-
• CAS No: 10368-25-9
• MF: C₂₀H₂₀N₂
• MW: 288.386204719543
• CID: 193000
• PubChem ID: 82590
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis(phenylmethyl)-
• 1-N,4-N-dibenzylbenzene-1,4-diamine
• N,N'-bis-benzylbenzene-1,4-diamine
• N,N'-dibenzyl-1,4-phenylenediamine
• n,n'-dibenzylbenzene-1,4-diamine
• N,N'-dibenzyl-p-benzenediamine
• N,N'-dibenzyl-p-phenylenediamine
• NS00023254
• CHEMBL216030
• TWWSZCBSGNBEKE-UHFFFAOYSA-N
• SCHEMBL1924100
• 10368-25-9
• N~1~,N~4~-dibenzyl-1,4-benzenediamine
• B-(4-BROMOPHENYL)GLUTARICACID
• N,N'-bisbenzylbenzene1,4diamine
• N,N'-Dibenzyl-p-phenylene diamine
• 1,4-Bis(benzylamino)benzene
• N1,N4-dibenzylbenzene-1,4-diamine
• EINECS 233-809-4
• FT-0629383
• DTXSID30146001
• N,N'-Bis(phenylmethyl)benzene-1,4-diamine
• 1,4-Benzenediamine, N,N'-bis(phenylmethyl)-

• Inchi： 1S/C20H20N2/c1-3-7-17(8-4-1)15-21-19-11-13-20(14-12-19)22-16-18-9-5-2-6-10-18/h1-14,21-22H,15-16H2
• InChI Key： TWWSZCBSGNBEKE-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1C=CC(=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.16300
• Monoisotopic Mass: 288.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Density: 1.154
• Melting Point: 100-102°C
• Boiling Point: 462.6°Cat760mmHg
• Flash Point: 290.3°C
• Refractive Index: 1.68
• PSA: 24.06000
• LogP: 5.05680

1,4-Benzenediamine,N1,N4-bis(phenylmethyl)- Security Information

• Safety Instruction： S22; S24/25
• Safety Term：S22;S24/25